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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and emergency procedures for 4-Methylpyridine (also known as γ-picoline). The information is

compiled and presented to meet the needs of professionals in research and development who

may handle this chemical. This document includes summaries of quantitative safety data,

outlines of experimental methodologies for toxicity assessment, and logical workflows for safe

handling and emergency response.

Chemical Identification and Physical Properties
4-Methylpyridine is a colorless to light yellow liquid with a strong, unpleasant, sweetish odor.

[1][2] It is a versatile building block in the synthesis of various pharmaceutical and agricultural

chemicals.[3]

Table 1: Physical and Chemical Properties of 4-Methylpyridine
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Property Value Source

CAS Number 108-89-4 [4][5]

Molecular Formula C₆H₇N [3]

Molar Mass 93.13 g/mol [4][5]

Appearance Colorless to light yellow liquid [1][5]

Odor Obnoxious, sweetish [1][2]

Melting Point 2.4 °C (36.3 °F) [3][6]

Boiling Point 145 °C (293 °F) [3][6]

Density 0.957 g/mL at 25 °C [3][6]

Flash Point 57 °C (134 °F) [7][8]

Autoignition Temperature 538 °C (1000 °F) [3][6]

Solubility in Water Miscible [3][9]

Vapor Pressure 4 mm Hg at 20 °C [6]

Vapor Density 3.2 (Air = 1) [6]

pKa 6.02 at 20 °C [6]

LogP (Octanol/Water Partition

Coefficient)
1.22 [10]

Hazard Identification and Classification
4-Methylpyridine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is a flammable liquid and is toxic

or harmful through multiple routes of exposure.

Table 2: GHS Hazard Classification for 4-Methylpyridine
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[5][10]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[5]

[10]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[5][10]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[5][10]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[5]

[10]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[5][10]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[5][10]

The following diagram illustrates the relationship between the identified hazards and the

required personal protective equipment (PPE).
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Identified Hazards

Required Personal Protective Equipment
H226: Flammable Liquid

Flame Retardant Antistatic
Protective Clothing

Protects from
fire hazards

H311: Toxic in Contact with Skin

Chemical Resistant Gloves
(e.g., Polyvinyl chloride)

Prevents
dermal absorption

H315: Causes Skin Irritation

H319: Causes Serious Eye Irritation Safety Glasses with
Side Shields or Goggles

Prevents
eye contact

H332: Harmful if Inhaled NIOSH-approved Respirator with
Organic Vapor Cartridge

Prevents
inhalation

H335: May Cause Respiratory Irritation

Click to download full resolution via product page

Caption: Relationship between GHS hazards of 4-Methylpyridine and corresponding PPE.

Toxicological Data
The acute toxicity of 4-Methylpyridine has been determined through standardized animal

studies.
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Table 3: Acute Toxicity Data for 4-Methylpyridine

Route Species Value Source

Oral LD₅₀ Rat 440 - 1290 mg/kg [3][10]

Dermal LD₅₀ Rabbit
Data indicates high

toxicity
[2][5]

Inhalation LC₅₀ Rat
Data indicates harmful

if inhaled
[5]

Skin Irritation Rabbit Causes skin irritation [5][10]

Eye Irritation Rabbit
Causes serious eye

irritation
[5][10]

Metabolic Pathway
While the detailed toxicological mechanism is not fully elucidated, methylpyridines are known to

be metabolized in the body. The primary routes are oxidation of the methyl group to form the

corresponding carboxylic acid (isonicotinic acid) and N-oxidation of the pyridine ring.[1]

4-Methylpyridine

Oxidation N-Oxidation

Isonicotinic Acid
(Excreted) 4-Methylpyridine-N-oxide

Click to download full resolution via product page
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Caption: Simplified metabolic pathways of 4-Methylpyridine.

Experimental Protocols for Toxicity Assessment
The toxicological data presented in this guide are typically derived from studies following

internationally recognized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD). These protocols are designed to ensure

data quality and reproducibility while adhering to animal welfare standards.

Acute Oral Toxicity (LD₅₀) - Representative Methodology
(OECD 401, 420, 423, or 425)
The determination of the oral LD₅₀ provides information on the health hazards of short-term

exposure via ingestion.[11] Although the traditional OECD Guideline 401 is now deleted,

alternative methods like the Fixed Dose Procedure (OECD 420), Acute Toxic Class Method

(OECD 423), and the Up-and-Down Procedure (OECD 425) are used to reduce the number of

animals required.[12][13]

Principle: A single dose of 4-Methylpyridine is administered orally to a group of fasted

experimental animals (typically rats).[11]

Procedure:

Animals are divided into groups and dosed at various levels.

Observations are made for mortality, signs of toxicity (e.g., tremors, convulsions,

salivation, diarrhea), and changes in body weight over a period of at least 14 days.[11]

A gross necropsy of all animals is performed at the end of the study.[11]

Data Analysis: The LD₅₀, the statistically derived dose expected to cause mortality in 50% of

the test animals, is calculated.[11]

Acute Dermal Toxicity - Representative Methodology
(OECD 402)
This test assesses the health hazards from short-term dermal exposure.[14]
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Principle: A single dose of 4-Methylpyridine is applied to a shaved area of the skin

(approximately 10% of the body surface) of the test animal (typically rats or rabbits) for 24

hours.[15]

Procedure:

The test substance is held in contact with the skin under a porous gauze dressing.

Animals are observed for signs of toxicity and mortality for at least 14 days.[15]

Body weights are recorded weekly, and a gross necropsy is performed on all animals at

the conclusion of the study.[15]

Data Analysis: The LD₅₀ is determined, and the substance is classified according to its

dermal toxicity.[14]

Acute Inhalation Toxicity - Representative Methodology
(OECD 403)
This guideline evaluates the health hazards from short-term exposure to an inhaled substance.

[16]

Principle: Animals (usually rats) are exposed to 4-Methylpyridine vapor or aerosol in a

dynamic airflow inhalation chamber for a set period, typically 4 hours.[16][17]

Procedure:

Multiple concentration levels are typically tested.

Animals are monitored for mortality, clinical signs of toxicity, respiratory distress, and

changes in body weight for an observation period of at least 14 days.[16][17]

A comprehensive necropsy is performed at the end of the study.[17]

Data Analysis: The LC₅₀ (median lethal concentration) is estimated, which is the

concentration in air expected to cause death in 50% of the exposed animals.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.benchchem.com/product/b042270?utm_src=pdf-body
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/product/b042270?utm_src=pdf-body
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://www.eurolab.net/en/testler/proses-guvenligi-ve-kimyasal-guvenlik-testleri/oecd-403-akut-soluma-toksisitesi/
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal and Eye Irritation - Representative
Methodologies (OECD 404 & 405)
These tests evaluate the potential for 4-Methylpyridine to cause reversible (irritation) or

irreversible (corrosion) damage to skin and eyes.[4][9]

Principle: A single dose of the substance is applied to the skin (OECD 404) or into the

conjunctival sac of one eye (OECD 405) of an albino rabbit.[3][18]

Procedure:

For dermal irritation, the substance is applied to a small patch of skin for up to 4 hours.[3]

For eye irritation, the substance is instilled in the eye, and the eye is not washed out for at

least 24 hours.

The sites are examined and scored for signs of erythema (redness), edema (swelling),

opacity, and other effects at specified intervals (e.g., 1, 24, 48, and 72 hours).[3][18]

Data Analysis: The scores are used to classify the substance's irritation or corrosion potential

based on the severity and reversibility of the observed lesions.[3][18]

Safe Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling 4-Methylpyridine to minimize

exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.[10] Use

explosion-proof electrical and ventilating equipment.[4]

Eye and Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear chemical-resistant gloves (e.g., polyvinyl chloride) and flame-

retardant, antistatic protective clothing.[9][10]
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Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-

approved respirator with an organic vapor cartridge.[8][9]

Handling and Storage Procedures
Handling: Keep away from heat, sparks, open flames, and other ignition sources.[10] Use

only non-sparking tools and take precautionary measures against static discharge.[4] Avoid

breathing vapors and prevent contact with skin and eyes.[4] Do not eat, drink, or smoke in

the work area.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] The

storage area should be fireproof and separate from strong oxidants and acids.[7]
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Start Handling
4-Methylpyridine

Preparation:
- Confirm fume hood is operational

- Don appropriate PPE
- Ground equipment

Chemical Handling:
- Use non-sparking tools

- Keep away from ignition sources
- Dispense carefully to avoid splashes

Storage:
- Tightly close container

- Store in cool, dry, ventilated area
- Segregate from incompatibles

Post-Handling:
- Decontaminate work surfaces

- Remove and properly store/dispose of PPE
- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Methylpyridine.

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of exposure.[4]
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Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[4] If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Rinse the skin with plenty of

water for at least 15 minutes.[4] Seek immediate medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing.[4] Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[7] Seek immediate medical

attention.[4]

Accidental Release Measures
Small Spills:

Evacuate personnel from the immediate area.

Remove all ignition sources.[4]

Wearing appropriate PPE, absorb the spill with inert material (e.g., sand, diatomaceous

earth).[4]

Collect the material into a suitable container for disposal.[4]

Large Spills:

Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

Consider initial downwind evacuation for at least 300 meters (1000 feet).[9]

Prevent the substance from entering drains or waterways.[9]

Contain the spill and follow procedures for small spills, using non-sparking tools.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Full protective suit, respirator)

Remove All Ignition Sources

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled Container
for Hazardous Waste Disposal

Decontaminate Spill Area
and Equipment

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 4-Methylpyridine spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[4]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[4]

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

an ignition source and flash back.[4] May form explosive mixtures with air.[4] Burning

produces toxic fumes, including nitrogen oxides.[7]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[9]

Disposal Considerations
Dispose of 4-Methylpyridine and its containers in accordance with local, regional, and national

regulations. This material is considered hazardous waste due to its toxicity.[4] Handle empty

containers with care as residual vapors are flammable.[4]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet (SDS) or professional safety training. Always consult the most current

SDS from the manufacturer and follow all applicable safety regulations in your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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